(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate

• IUPAC Name: tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
• InChI: InChI=1S/C16H25N3O2/c1-16(2,3)21-15(20)19-13-9-7-12(8-10-13)18-14-6-4-5-11-17-14/h4-6,11-13H,7-10H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key: PIAGKSDCIJORIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(CC1)NC2=CC=CC=N2
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol
• CAS No.: 1448854-87-2

Description

(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate is a useful research compound. Its molecular formula is C16H25N3O2 and its molecular weight is 291.395. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis and Structural Studies

• The compound is used as an important intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. Its crystal structure helps determine the relative substitution of the cyclopentane ring, which is crucial for understanding its chemical properties and potential applications (Ober et al., 2004).

Synthesis of Stereosiomers for Medicinal Chemistry

• The compound is involved in the stereoselective synthesis of six stereoisomers of tert-butyl ((1R, 2S, 5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate, which are key intermediates in the synthesis of factor Xa inhibitors. This demonstrates its relevance in the development of therapeutic agents (Wang et al., 2017).

Lithiation and Substitution Reactions

• The compound undergoes lithiation and subsequent reactions with various electrophiles, leading to the formation of substituted derivatives. This highlights its utility in organic synthesis and the development of novel chemical entities (Smith et al., 2013).

Intermediate in Pharmaceutical Synthesis

• It serves as an intermediate in the scalable synthesis of (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, an intermediate in manufacturing lymphocyte function-associated antigen 1 inhibitors. This points to its role in large-scale pharmaceutical production (Li et al., 2012).

Development of CCR2 Antagonists

• The compound is part of an efficient enantioselective synthesis process for potent CCR2 antagonists. The process involves an iodolactamization, indicating its applicability in complex organic syntheses (Campbell et al., 2009).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the searched resources. It’s important to handle all chemicals with appropriate safety measures, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for the use and study of this compound are not specified in the searched resources. Future directions could include further studies to determine its properties, potential uses, and safety considerations.